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Technical Support Center: ICA-27243

Welcome to the technical support center for ICA-27243, your solution for advanced artifact
removal in electrophysiological recordings. This guide provides troubleshooting information and
answers to frequently asked questions to help you achieve the cleanest data possible.

Frequently Asked Questions (FAQs)
Q1: What is ICA-27243 and how does it work?

A: ICA-27243 is a powerful software tool that utilizes Independent Component Analysis (ICA) to
identify and remove a wide variety of artifacts from electroencephalography (EEG) and
magnetoencephalography (MEG) data.[1] ICA is a signal processing technique that separates
a multichannel signal into its independent source signals.[2][3] In the context of
electrophysiology, it assumes that the recorded data is a linear mixture of underlying brain and
non-brain (artifactual) signals.[1] ICA-27243 decomposes your recordings into Independent
Components (ICs), allowing you to isolate and remove components corresponding to artifacts
like eye blinks, muscle activity, and line noise, before reconstructing the cleaned neural data.[1]

[3]

Q2: What are the most common artifacts | can remove
with ICA-27243?
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A: Electrophysiological recordings are susceptible to contamination from both physiological and
technical sources.[4][5] ICA-27243 is effective at removing many of these, including:

Ocular Artifacts: Eye blinks and eye movements (EOG) that create large, low-frequency
signals, particularly in frontal electrodes.[6][7][8]

» Myogenic (Muscle) Artifacts: High-frequency activity from muscle contractions, such as jaw
clenching or neck tension (EMG).[8][9]

o Cardiac Artifacts: Pulse-related artifacts (ECG) caused by the pulsation of scalp arteries.[6]

[9]

Line Noise: Environmental noise from electrical equipment, typically at 50 or 60 Hz.[1]

Q3: How do I distinguish between a neural component
and an artifactual component?

A: Classifying ICs is a critical step that requires examining three key pieces of information for
each component: its scalp topography, its time course, and its power spectral density.[10] An
expert typically labels each component as either neural or artifactual based on its
characteristics.[6] For instance, a strong activation focused at the front of the head is often
indicative of an eye blink.[6]

Troubleshooting Guides
Problem 1: ICA-27243 is not effectively separating my
artifacts.

o Possible Cause 1: Insufficient Data Quality or Quantity.

o Solution: ICA performance improves with more data. Ensure you have a sufficiently long
recording (several minutes is often recommended) for the algorithm to learn the statistical
independence of the sources. The dataset should also be clean of major non-stereotyped
artifacts before running ICA.[11]

e Possible Cause 2: Data Rank Deficiency.
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o Solution: This can occur if data from some channels are noisy or if the number of channels
exceeds the number of independent sources. Before running ICA, it's advisable to remove
noisy channels and consider using Principal Component Analysis (PCA) to reduce the
data's dimensionality to the number of effective sources.

» Possible Cause 3: Aggressive Pre-processing.

o Solution: Applying aggressive high-pass filters or automatically rejecting large portions of
data before running ICA can sometimes hinder the algorithm's ability to identify
stereotyped artifacts like blinks.[11] Try running ICA-27243 on data that has undergone
minimal pre-processing beyond basic filtering.

Problem 2: I've removed the artifact components, but my
data still looks noisy.

» Possible Cause 1: Misclassification of Components.

o Solution: It's possible that some artifactual components were incorrectly classified as
neural and were therefore not removed. Re-examine the scalp topographies, time
courses, and power spectra of all components. It may also be that neural components
were misclassified as artifacts, leading to a loss of genuine brain signal.[4]

e Possible Cause 2: Presence of Non-Stationary or Overlapping Artifacts.

o Solution: ICA assumes that artifact sources are spatially stationary.[12] Sudden
movements or electrode pops may not be well-separated by ICA. These types of non-
stereotyped artifacts are often best handled by rejecting the affected data segments before
running ICA.

o Possible Cause 3: Incomplete Removal of Artifacts.

o Solution: Some artifacts may be represented by more than one IC. Ensure that you have
identified and removed all components related to a specific artifact source.

Data Presentation: Characteristics of Common
Artifacts
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The following table summarizes the typical characteristics of common physiological artifacts,

which can aid in their identification when classifying Independent Components.

Primary
. Location Frequency . Typical
Artifact Type Amplitude
(Scalp Range Waveform
Topography)
. Sharp,
Eye Blinks Strong frontal <4Hz )
o High (> 100 pVv) stereotyped
(EOG) positivity (Delta/Theta)
wave
Frontal, with Slower, more
Eye Movements ) ) <4 Hz )
opposite polarity High rounded waves
(EOG) ) ) (Delta/Theta) )
in hemispheres than blinks
Varies (e.g.,
Muscle Activity temporal for jaw, > 20 Hz High, can be High-frequency,
(EMG) posterior for (Beta/Gamma) persistent irregular noise
neck)
Often temporal, ~1-2 Hz Rhythmic, sharp
Cardiac (ECG) can be (matches heart Low to moderate  QRS-like
widespread rate) complexes
Widespread, can Highly regular

Line Noise

be uniform

50 Hz or 60 Hz

Varies

sinusoidal wave

Experimental Protocols

Protocol 1: Standard Workflow for Artifact Removal
using ICA-27243

This protocol outlines the recommended steps for applying ICA-27243 to raw

electrophysiological data.

o Data Loading & Pre-processing:

o Load your raw multi-channel EEG/MEG data into your analysis environment.
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o Apply a basic band-pass filter (e.g., 1-45 Hz) to remove slow drifts and high-frequency
noise. A 50/60 Hz notch filter can also be applied to reduce power line interference.[7]

o Visually inspect the data and remove any segments containing extreme, non-stereotyped
artifacts (e.g., electrode pops, large movement artifacts).

e Running ICA-27243:
o Launch the ICA-27243 tool.
o Select the pre-processed dataset as input.

o The algorithm will decompose the data into a set of Independent Components (ICs), equal
to the number of channels.

o Component Classification:
o For each IC, visualize its scalp topography, time course, and power spectrum.

o Based on the characteristics outlined in the "Data Presentation" table and the visualization
diagrams below, classify each component as either "Neural" or "Artifact”.

o Artifact Removal and Data Reconstruction:
o Select all components classified as "Artifact”.

o Use the "Remove Components" function in ICA-27243. This will subtract the activity of the
selected artifactual components from the original data.[3]

o The output will be a new dataset containing the cleaned, artifact-reduced neural signals.
 Validation:

o Visually compare the original and the cleaned data to confirm the successful removal of
artifacts. Pay close attention to channels that were most affected by the artifacts.

Visualizations
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Workflow for Artifact Removal with ICA-27243
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Caption: A high-level workflow for electrophysiological data cleaning using ICA-27243.
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Caption: A simplified decision-making process for classifying an Independent Component (IC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EEG artifact removal with Blind Source Separation [sccn.ucsd.edu]
2. medium.com [medium.com]

3. TMSi — an Artinis company — Removing Artifacts From EEG Data Using Independent
Component Analysis (ICA) [tmsi.artinis.com]

4. Automatic Classification of Artifactual ICA-Components for Artifact Removal in EEG
Signals - PMC [pmc.ncbi.nIm.nih.gov]

5. Anew ICA-based fingerprint method for the automatic removal of physiological artifacts
from EEG recordings - PMC [pmc.ncbi.nim.nih.gov]

6. Classifying artifacts and neural EEG components using SVM | IEEE Conference
Publication | IEEE Xplore [ieeexplore.ieee.org]

7. Physiological artifacts in scalp EEG and ear-EEG - PMC [pmc.ncbi.nlm.nih.gov]
8. Neuroscience Grrl [neurosciencegrrl.net]

9. Getting to know EEG artifacts and how to handle them in BrainVision Analyzer
[pressrelease.brainproducts.com]

10. Hand classification of fMRI ICA noise components - PMC [pmc.ncbi.nlm.nih.gov]
11. d. Indep. Comp. Analysis - EEGLAB Wiki [eeglab.org]
12. Cleaning artifacts using ICA - FieldTrip toolbox [fieldtriptoolbox.org]

To cite this document: BenchChem. [Common artifacts in electrophysiological recordings
with ICA-27243]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674255#common-artifacts-in-electrophysiological-
recordings-with-ica-27243]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1674255?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674255?utm_src=pdf-custom-synthesis
https://sccn.ucsd.edu/~jung/Site/EEG_artifact_removal.html
https://medium.com/@nikeshbajaj/artifacts-in-eeg-and-how-to-remove-them-atar-algorithm-ica-fbb91ea8485a
https://www.tmsi.artinis.com/blog/removing-eeg-artifacts-with-independent-component-analysis-ica
https://www.tmsi.artinis.com/blog/removing-eeg-artifacts-with-independent-component-analysis-ica
https://pmc.ncbi.nlm.nih.gov/articles/PMC3175453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3175453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5826009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5826009/
https://ieeexplore.ieee.org/document/7885733/
https://ieeexplore.ieee.org/document/7885733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5553928/
https://neurosciencegrrl.net/post/how-to-handle-eeg-artifacts/4678
https://pressrelease.brainproducts.com/eeg-artifacts-handling-in-analyzer/
https://pressrelease.brainproducts.com/eeg-artifacts-handling-in-analyzer/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5489418/
https://eeglab.org/tutorials/06_RejectArtifacts/RunICA.html
https://www.fieldtriptoolbox.org/tutorial/preproc/ica_artifact_cleaning/
https://www.benchchem.com/product/b1674255#common-artifacts-in-electrophysiological-recordings-with-ica-27243
https://www.benchchem.com/product/b1674255#common-artifacts-in-electrophysiological-recordings-with-ica-27243
https://www.benchchem.com/product/b1674255#common-artifacts-in-electrophysiological-recordings-with-ica-27243
https://www.benchchem.com/product/b1674255#common-artifacts-in-electrophysiological-recordings-with-ica-27243
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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